3-bromo-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide

• Molecular Formula: C21H16BrN3O3
• Molecular Weight: 438.3 g/mol
• IUPAC Name: 3-bromo-4-methoxy-N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C21H16BrN3O3/c1-27-17-9-8-15(11-16(17)22)20(26)24-12-13-4-6-14(7-5-13)21-25-19-18(28-21)3-2-10-23-19/h2-11H,12H2,1H3,(H,24,26)
• InChI Key: UFBTUDRUKUSNIX-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4)Br

Description

3-bromo-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further study. In

Mechanism of Action

The mechanism of action of 3-bromo-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
3-bromo-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been found to have a variety of biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells and reduce inflammation. Additionally, this compound has been found to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-bromo-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide in lab experiments is that it has been found to have low toxicity, making it a safer alternative to other compounds that may be harmful to cells. However, one limitation of using this compound is that it is relatively new and has not been extensively studied, so there may be unknown side effects or limitations to its use.

Future Directions

There are several future directions for research on 3-bromo-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide. One potential direction is to further study its anti-cancer properties and develop new cancer treatments based on this compound. Additionally, further research could be done to explore its anti-inflammatory and antioxidant properties and their potential applications in the treatment of other diseases. Finally, more research could be done to fully understand the mechanism of action of this compound and how it interacts with other compounds in the body.

Synthesis Methods

The synthesis of 3-bromo-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide involves several steps. The first step involves the reaction of 4-bromo-3-methoxybenzaldehyde with 2-aminopyridine to form 4-bromo-3-methoxy-N-(2-pyridinyl)benzamide. This intermediate is then reacted with 4-(2-bromoethyl)phenol to form 4-bromo-3-methoxy-N-(4-(2-bromoethyl)phenyl)benzamide. Finally, this compound is reacted with 1,3-oxazole-4-carboxylic acid to form 3-bromo-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide.

Scientific Research Applications

3-bromo-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been found to have a variety of scientific research applications. One potential application is in the study of cancer. This compound has been found to have anti-cancer properties and may be useful in the development of new cancer treatments. Additionally, this compound has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.